Cas no 647028-17-9 (1,4-Hexanediol, 5-methyl-1-phenyl-, (1R,4S)-rel-)

• Product Name: 1,4-Hexanediol, 5-methyl-1-phenyl-, (1R,4S)-rel-
• CAS No: 647028-17-9
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 417970
• Update Time: 2024-01-29

1,4-Hexanediol, 5-methyl-1-phenyl-, (1R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,4-Hexanediol, 5-methyl-1-phenyl-, (1R,4S)-rel-

• Inchi： 1S/C13H20O2/c1-10(2)12(14)8-9-13(15)11-6-4-3-5-7-11/h3-7,10,12-15H,8-9H2,1-2H3/t12-,13+/m0/s1
• InChI Key： MHSBHHXGDGTQMR-QWHCGFSZSA-N
• SMILES： [C@@H](C1=CC=CC=C1)(O)CC[C@H](O)C(C)C

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 343.8±30.0 °C(Predicted)
• pka: 14.28±0.20(Predicted)